Cas no 2287343-84-2 (5-iodo-1-propyl-1H-1,2,3-benzotriazole)

• Product Name: 5-iodo-1-propyl-1H-1,2,3-benzotriazole
• CAS No: 2287343-84-2
• MF: C₉H₁₀IN₃
• MW: 287.100273609161
• CID: 6390735
• PubChem ID: 165802382
• Update Time: 2025-07-28

5-iodo-1-propyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1-propyl-1H-1,2,3-benzotriazole
• 2287343-84-2
• EN300-6750372

• Inchi： 1S/C9H10IN3/c1-2-5-13-9-4-3-7(10)6-8(9)11-12-13/h3-4,6H,2,5H2,1H3
• InChI Key： BNRNAGOBLOCHPZ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=NN2CCC

Computed Properties

• Exact Mass: 286.99194g/mol
• Monoisotopic Mass: 286.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-iodo-1-propyl-1H-1,2,3-benzotriazole

Comprehensive Analysis of 5-iodo-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287343-84-2): Properties, Applications, and Innovations

The compound 5-iodo-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287343-84-2) is a specialized benzotriazole derivative that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a halogenated heterocyclic compound, it combines the structural features of iodobenzene and 1,2,3-benzotriazole, making it a valuable intermediate in pharmaceutical synthesis, material science, and agrochemical research. Researchers and industry professionals frequently search for terms like "benzotriazole derivatives uses," "iodo-substituted heterocycles," and "CAS 2287343-84-2 supplier," reflecting its growing relevance.

One of the most intriguing aspects of 5-iodo-1-propyl-1H-1,2,3-benzotriazole is its role in photocatalysis and organic electronics. With the rise of sustainable chemistry, this compound has been explored as a potential photoactive material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its iodine substituent enhances electron density, improving charge transport properties—a feature highly sought after in the development of next-generation energy-efficient technologies. Searches for "benzotriazole in OLEDs" and "halogenated compounds for photovoltaics" highlight this trend.

In pharmaceutical research, 5-iodo-1-propyl-1H-1,2,3-benzotriazole serves as a key building block for designing bioactive molecules. Its triazole ring is known to exhibit antimicrobial and anti-inflammatory properties, aligning with the increasing demand for novel antibacterial agents amid rising antibiotic resistance. Queries such as "benzotriazole antimicrobial activity" and "iodo-organic drug intermediates" underscore its potential in drug discovery. Recent studies also suggest its utility in cancer therapeutics, particularly in targeting kinase inhibitors.

The synthesis of 5-iodo-1-propyl-1H-1,2,3-benzotriazole typically involves iodination reactions of precursor benzotriazoles, a process optimized for high yield and purity. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards. Laboratories and manufacturers often search for "benzotriazole synthesis methods" and "CAS 2287343-84-2 purity analysis," emphasizing the need for reliable protocols.

Environmental and safety considerations are paramount when handling 5-iodo-1-propyl-1H-1,2,3-benzotriazole. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are essential to maintain stability. The compound's biodegradability and ecotoxicological profile are active research areas, with queries like "benzotriazole environmental impact" reflecting public interest in sustainable chemistry practices.

Looking ahead, 5-iodo-1-propyl-1H-1,2,3-benzotriazole is poised to play a pivotal role in advancing green chemistry initiatives. Its integration into catalytic systems and renewable energy applications aligns with global efforts to reduce carbon footprints. As innovation continues, this compound will likely remain at the forefront of interdisciplinary research, bridging gaps between organic synthesis, materials science, and life sciences.